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Compound of Interest

Compound Name: 2-Bromo-2-propylpentanoic acid

CAS No.: 98551-17-8

Cat. No.: B1523863

Get Quote

Executive Summary & Immediate Action
2-Bromo-2-propylpentanoic acid (an

-bromo tertiary carboxylic acid) presents a dual hazard profile: it is corrosive (due to the
carboxylic acid and labile bromine) and an alkylating agent. Improper disposal can lead to
uncontrolled hydrolysis, exothermic elimination reactions, or environmental contamination.

Core Directive: This compound must be managed as Halogenated Organic Acid Waste. Under

no circumstances should it be disposed of down the drain or mixed with strong alkaline waste

streams, as this may trigger dehydrohalogenation (release of HBr) and heat generation.

Chemical Hazard & Technical Profile
To dispose of this chemical safely, one must understand its reactivity.[1] As a tertiary bromide

alpha to a carbonyl group, the bromine atom is labile.
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Property Data Operational Implication

CAS Number
3375-37-9 (Generic for

analogs) / 584-93-0 (Related)
Use for waste manifesting.

Physical State
Liquid (Viscous) or Low-

melting solid
Sinks in water (Density > 1.0).

Acidity (pKa) ~4.5 (Carboxylic acid)
Incompatible with bases and

cyanides.

Reactivity Tertiary Alkyl Halide

Prone to elimination (forming

alkenes) in the presence of

bases.

GHS Classification Danger

Skin Corr.[2][1][3][4][5][6] 1B

(H314), Acute Tox. 4 (H302).[3]

[6]

Mechanism of Hazard: The Elimination Risk
Unlike simple organic acids, 2-bromo-2-propylpentanoic acid can undergo

dehydrobromination when exposed to strong bases (e.g., NaOH, KOH), releasing Hydrogen

Bromide (HBr) and forming 2-propyl-2-pentenoic acid (2-en-VPA).

Reaction:

Risk: This reaction is exothermic. If a large quantity is added to a basic waste container, it

can cause the solvent to boil or the container to over-pressurize.

Waste Segregation & Compatibility
Proper segregation is the primary defense against laboratory accidents.

The "Red Line" Incompatibilities
DO NOT MIX WITH:

Strong Bases (Sodium Hydroxide, Ammonium Hydroxide): Triggers exothermic

elimination.
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Oxidizers (Peroxides, Nitric Acid): Potential for formation of toxic brominated gases (

).

Reactive Metals (Magnesium, Zinc): Potential for formation of organometallic reagents or

hydrogen gas.

Recommended Waste Stream
Assign this chemical to the Halogenated Organic Waste stream. Although it is an acid, the

presence of the halogen dictates the incineration path required by EPA regulations.

Diagram 1: Waste Segregation Decision Logic

Waste: 2-Bromo-2-propylpentanoic Acid

Is it Halogenated?

Is pH < 2?

Yes

Stream A: Non-Halogenated Solvent

No

Stream B: Halogenated Organic Waste
(CORRECT)

Segregate as Organic

Stream C: Aqueous Acid Waste

Yes (But Halogenated)

CRITICAL: Do not place in Aqueous Acid
stream due to high organic content

and halogen load.

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Bromo-2-propylpentanoic acid. Note that despite

being an acid, it belongs in the organic solvent stream due to the halogen content.

Step-by-Step Disposal Procedures
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Scenario A: Routine Laboratory Waste (Small Quantities)
Objective: Safe transfer of reaction byproducts or expired reagents to central waste storage.

Preparation:

Don PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Select a container: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers

due to acid corrosion.

Labeling:

Affix a hazardous waste tag immediately.

Constituents: "2-Bromo-2-propylpentanoic acid, Dichloromethane (or other solvent)".

Hazards: Check "Corrosive", "Toxic".[2][1]

Transfer:

Pour the material into the Halogenated Solvent carboy.

Pro-Tip: If the material is neat (pure liquid), dilute it with a compatible halogenated solvent

(e.g., DCM) to reduce viscosity and corrosive concentration before adding to the main

waste container.

Log: Record the volume in the waste logbook.

Scenario B: Spill Response (Immediate Action)
Objective: Containment and neutralization of a benchtop spill (< 500 mL).

Diagram 2: Emergency Spill Response Workflow
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1. Assess Volume & Risk 2. Don PPE
(Splash Goggles, Nitrile)

3. Containment
(Sand/Vermiculite)

4. Neutralize Residue
(Sodium Bicarbonate)

DO NOT use sawdust
(Fire Hazard)

5. Collect & Label
(Solid Hazardous Waste)

Click to download full resolution via product page

Figure 2: Workflow for managing spills. Inert absorbents are prioritized over combustible

materials.

Detailed Protocol:

Evacuate & Ventilate: If the spill is outside a fume hood, clear the immediate area.

Contain: Encircle the spill with Vermiculite or Dry Sand. Do not use paper towels or sawdust,

as concentrated acids can dehydrate these materials, potentially causing charring or fire.

Absorb: Cover the spill completely with the absorbent material.

Neutralize (Optional but Recommended): Once absorbed, sprinkle Sodium Bicarbonate

(Baking Soda) or Soda Ash over the mixture.

Caution: This will bubble (release

). Wait for the bubbling to cease.

Collect: Scoop the solid slurry into a wide-mouth jar or heavy-duty waste bag.

Label: "Debris contaminated with 2-Bromo-2-propylpentanoic acid."

Regulatory Compliance (RCRA & EPA)
In the United States, this waste is regulated under the Resource Conservation and Recovery

Act (RCRA).

Waste Characterization:
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D002 (Corrosivity): If the waste is aqueous and pH

2.

Halogenated Solvents: While not a specific F-listed solvent, it is treated similarly due to the

bromine content.

Destruction Method: The only compliant destruction method for this compound is High-

Temperature Incineration equipped with acid gas scrubbers (to capture HBr).

Manifesting: Ensure the manifest explicitly lists "Brominated Organic Acid" to alert the

receiving facility of the halogen content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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